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Compound of Interest

Compound Name: Acetophenone-(phenyl-d5)

Cat. No.: B130792 Get Quote

CAS Number: 28077-64-7

Chemical Formula: C₆D₅COCH₃

Molecular Weight: 125.18 g/mol

This technical guide provides an in-depth overview of Acetophenone-(phenyl-d5), a
deuterated analog of acetophenone. It is intended for researchers, scientists, and professionals

in the field of drug development who utilize stable isotope-labeled compounds for quantitative

analysis and as synthetic intermediates. This document covers the compound's properties,

synthesis, and key applications, with a focus on its role as an internal standard in bioanalytical

methods.

Physicochemical and Spectroscopic Data
Acetophenone-(phenyl-d5) is a colorless to light yellow liquid at room temperature. The

deuterium enrichment in the phenyl ring provides a distinct mass shift, making it an ideal

internal standard for mass spectrometry-based quantification of acetophenone and related

compounds.

Table 1: Physicochemical Properties of Acetophenone-(phenyl-d5)
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Property Value Reference(s)

CAS Number 28077-64-7 [1][2][3]

Molecular Formula C₈H₃D₅O [2]

Molecular Weight 125.18 g/mol [1][2][4]

Appearance Colorless to light yellow liquid [5][6]

Melting Point 19-20 °C [1]

Boiling Point 202 °C [1]

Density 1.073 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.5335 [1]

Flash Point 76.00 °C (closed cup) [1]

Isotopic Purity ≥98 atom % D [1][5][6]

Chemical Purity ≥98% [2][3]

Table 2: Spectroscopic and Identification Data

Identifier Value Reference(s)

Synonyms
Acetophenone-2′,3′,4′,5′,6′-d5,

1-(Phenyl-d5)ethan-1-one
[1][5]

InChI
1S/C8H8O/c1-7(9)8-5-3-2-4-6-

8/h2-6H,1H3/i2D,3D,4D,5D,6D
[1]

InChI Key
KWOLFJPFCHCOCG-

VIQYUKPQSA-N
[1]

SMILES
[2H]c1c([2H])c([2H])c(c([2H])c1

[2H])C(C)=O
[1]

Mass Shift M+5 [1]

Safety Information
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Acetophenone-(phenyl-d5) should be handled in a well-ventilated area, and personal

protective equipment should be worn. It is classified as a combustible liquid and is harmful if

swallowed.

Table 3: GHS Hazard and Precautionary Statements

Category Code Statement Reference(s)

Hazard H302 Harmful if swallowed [1]

H319
Causes serious eye

irritation
[1]

Precautionary P264
Wash skin thoroughly

after handling
[1]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[1]

P301 + P312

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell

[1]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1]

Experimental Protocols
Synthesis of Acetophenone-(phenyl-d5) via Friedel-
Crafts Acylation
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The most common method for synthesizing Acetophenone-(phenyl-d5) is the Friedel-Crafts

acylation of benzene-d6 with acetyl chloride in the presence of a Lewis acid catalyst, such as

aluminum chloride (AlCl₃).[7]

Materials:

Benzene-d6 (C₆D₆)

Acetyl chloride (CH₃COCl)

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (CH₂Cl₂)

Ice bath

Round-bottom flask with a reflux condenser and a dropping funnel

Magnetic stirrer

Separatory funnel

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Distillation apparatus

Procedure:

In a fume hood, equip a dry round-bottom flask with a magnetic stir bar, a reflux condenser,

and a dropping funnel.

Suspend anhydrous aluminum chloride in anhydrous dichloromethane in the flask and cool

the mixture in an ice bath.
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Slowly add a solution of acetyl chloride in anhydrous dichloromethane to the cooled

suspension with stirring.

After the addition of acetyl chloride, add a solution of benzene-d6 in anhydrous

dichloromethane dropwise to the reaction mixture.

Once the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature. The reaction can be gently heated under reflux to ensure completion.

After the reaction is complete, carefully pour the reaction mixture over crushed ice and

concentrated hydrochloric acid to quench the reaction and decompose the aluminum

chloride complex.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using

a rotary evaporator.

Purify the crude product by distillation to obtain Acetophenone-(phenyl-d5).
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Reactants

ProductsBenzene-d6

Acylium Ion Intermediate

Electrophilic Attack

Acetyl Chloride
 + AlCl₃

AlCl₃ (Lewis Acid)

Acetophenone-(phenyl-d5) Deprotonation

HCl

Click to download full resolution via product page

Friedel-Crafts Acylation of Benzene-d6

General Protocol for Use as an Internal Standard in LC-
MS/MS Bioanalysis
Acetophenone-(phenyl-d5) is an excellent internal standard for the quantification of non-

deuterated acetophenone or structurally similar analytes in biological matrices due to its similar

chromatographic behavior and distinct mass-to-charge ratio.[8]

Materials:

Acetophenone-(phenyl-d5) stock solution (e.g., 1 mg/mL in methanol)

Working internal standard solution (diluted from stock)

Biological matrix (e.g., plasma, urine)

Analyte of interest

Protein precipitation solvent (e.g., acetonitrile or methanol)
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LC-MS/MS system with a suitable column

Procedure:

Sample Preparation (Protein Precipitation):

To a known volume of the biological matrix sample (e.g., 100 µL), add a small, precise

volume of the working internal standard solution containing Acetophenone-(phenyl-d5).

Add a larger volume of cold protein precipitation solvent (e.g., 3 volumes of acetonitrile).

Vortex the mixture vigorously to ensure complete protein precipitation.

Centrifuge the samples at high speed to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube or vial for analysis.

LC-MS/MS Analysis:

Develop a chromatographic method to achieve good separation of the analyte and the

internal standard from matrix components.

Optimize the mass spectrometer parameters for the analyte and Acetophenone-(phenyl-
d5) in multiple reaction monitoring (MRM) mode. Select precursor and product ions for

both compounds.

Inject the prepared samples onto the LC-MS/MS system.

Quantification:

Generate a calibration curve by analyzing a series of calibration standards with known

concentrations of the analyte and a fixed concentration of the internal standard.

Plot the ratio of the analyte peak area to the internal standard peak area against the

analyte concentration.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Biological Sample

Add Acetophenone-(phenyl-d5)
Internal Standard

Protein Precipitation
(e.g., Acetonitrile)

Centrifugation

Collect Supernatant
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Quantification
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Bioanalytical Workflow with Internal Standard

Synthesis of 2-Phenylindole (Derivative Application)
Acetophenone can be used to synthesize various derivatives. A common example is the

Fischer indole synthesis to produce 2-phenylindole, which involves the reaction of

acetophenone with phenylhydrazine to form acetophenone phenylhydrazone, followed by

cyclization. While this protocol uses non-deuterated acetophenone, the same reaction can be

performed with Acetophenone-(phenyl-d5) to produce 2-(phenyl-d5)indole.
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Step 1: Synthesis of Acetophenone Phenylhydrazone

Materials:

Acetophenone

Phenylhydrazine

95% Ethanol

Steam bath

Ice bath

Procedure:

Warm a mixture of equimolar amounts of acetophenone and phenylhydrazine on a steam

bath for approximately one hour.

Dissolve the hot mixture in 95% ethanol.

Induce crystallization by agitating the solution and then cool it in an ice bath.

Collect the precipitated product by filtration and wash with cold ethanol.

Step 2: Cyclization to 2-Phenylindole

Materials:

Acetophenone phenylhydrazone

Anhydrous zinc chloride (ZnCl₂)

Oil bath

Beaker

Procedure:
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Intimately mix the prepared acetophenone phenylhydrazone with powdered anhydrous zinc

chloride in a beaker.

Immerse the beaker in an oil bath preheated to 170 °C and stir the mixture vigorously.

The mixture will become liquid, and white fumes will evolve. Remove the beaker from the oil

bath and continue stirring for a few minutes.

The product, 2-phenylindole, can then be purified by recrystallization from ethanol.

Step 1: Hydrazone Formation

Step 2: Fischer Indole Synthesis

Acetophenone

Acetophenone Phenylhydrazone

Phenylhydrazine

2-Phenylindole
 + ZnCl₂ / Heat

ZnCl₂ / Heat

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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